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Compound of Interest

1-benzyl-N-methylipiperidin-3-
Compound Name:
amine

Cat. No.: B1287447

This document provides a detailed overview of 1-benzyl-N-methylpiperidin-3-amine, a
piperidine derivative with significant interest in chemical and pharmaceutical research. Due to
the presence of a chiral center at the 3-position of the piperidine ring, this compound can exist
as different stereoisomers. This guide will cover both the unspecified (racemic) form and the
specific (R)-enantiomer.

Chemical Identity

The fundamental structure of 1-benzyl-N-methylpiperidin-3-amine consists of a piperidine
ring N-substituted with a benzyl group and a methylamino group at the 3-position. The
stereochemistry at the C3 position is a critical determinant of its biological activity and chemical
properties.

Compound Name IUPAC Name CAS Number

1-benzyl-N-methylpiperidin-3- 1-benzyl-N-methylpiperidin-3-
Y yiPIp Y yiPIp 60717-45-5[1]

amine amine

R)-1-benzyl-N- 3R)-1-benzyl-N-

®) _ y- _ _ (3R) _ -y- _ 1354011-07-6[2][3]
methylpiperidin-3-amine methylpiperidin-3-amine

Synonyms for (R)-1-benzyl-N-methylpiperidin-3-amine include:
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((R)-1-Benzyl-piperidin-3-yl)-Methyl-aMine[3]

(R)-1-benzyl-N-methylpiperidine-3-amine[3]

Protirelin Impurity 11[3]

Tofacitinib Impurity 268[3]

Physicochemical Properties

A summary of the key physicochemical properties is presented below. This data is essential for
researchers in designing experiments and for drug development professionals in formulation

studies.
Property Value (for (R)-enantiomer)
Molecular Formula C13H20N2[3]
Molecular Weight 204.31 g/mol [3][4]

Synthesis and Experimental Protocols

The synthesis of 1-benzyl-N-methylpiperidin-3-amine and its enantiomers is a multi-step
process that is crucial for its application in research and as a building block in the synthesis of
more complex molecules. A generalized synthetic workflow is outlined below.
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Synthetic Pathway

Starting Material
(e.g., 3-aminopiperidine derivative)

Benzyl halide,
base

N-Benzylation

Methylating agent

Role in Pharmaceutical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1-benzyl-N-methylpiperidin-3-amine
and Its Enantiomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287447#1-benzyl-n-methylpiperidin-3-amine-iupac-
name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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